Cas no 825648-96-2 (Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester)

• Product Name: Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester
• CAS No: 825648-96-2
• MF: C₂₅H₅₀O₂
• MW: 382.663308620453
• CID: 687713
• PubChem ID: 11560011
• Update Time: 2025-04-19

Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-ethyl-, 8-methylhexadecyl ester
• 8-methylhexadecyl 2-ethylhexanoate
• 825648-96-2
• DTXSID80468609

• Inchi： 1S/C25H50O2/c1-5-8-10-11-13-16-19-23(4)20-17-14-12-15-18-22-27-25(26)24(7-3)21-9-6-2/h23-24H,5-22H2,1-4H3
• InChI Key： WTJOOVFKFIFIME-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CCCC)=O)CCCCCCCC(C)CCCCCCCC

Computed Properties

• Exact Mass: 382.381080833g/mol
• Monoisotopic Mass: 382.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 26.3Ų